Cas no 528-45-0 (3,4-Dinitrobenzoic acid)

3,4-Dinitrobenzoic acid Properties

Names and Identifiers

• 3,4-Dinitrobenzoic acid
• Benzoic acid, 3,4-dinitro-
• 3,4-Dinitrobenzioc acid
• 0L3N4T0GPD
• MLS002693298
• OMVRRHJJQILIJX-UHFFFAOYSA-N
• 3,4-dinitrobenzoate
• 3,4-Di-nitro-benzoic acid
• zlchem 522
• PubChem4956
• 3,4-DinitrobenzoicAcid
• 3,4-Dinitro-benzoic acid
• KSC494A5T
• 3,4
• 3,4-dinitrobenzoic acid
• 4-09-00-01242 (Beilstein Handbook Reference)
• AE-562/43460137
• W-105792
• SCHEMBL504055
• NS00002211
• DTXSID1060180
• UNII-0L3N4T0GPD
• 3,4-Dinitrobenzoic acid, analytical standard
• MFCD00007255
• AC-26045
• BRN 2055333
• Q27236926
• FT-0614389
• SB10518
• 528-45-0
• HMS3094E19
• CHEMBL1882824
• SY002679
• NSC60713
• CCRIS 3128
• SMR001559255
• BP-10579
• 3,4-DINITROBENZOIC ACID [MI]
• InChI=1/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11
• AKOS015889640
• NSC 60713
• D0823
• STR05213
• EINECS 208-433-9
• A20328
• NSC-60713
• DB-021951
• Benzoic acid, 3,4dinitro
• DTXCID8041298
• +Expand

• MDL： MFCD00007255
• InChIKey： OMVRRHJJQILIJX-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)
• SMILES： O([H])C(C1C([H])=C([H])C(=C(C=1[H])[N+](=O)[O-])[N+](=O)[O-])=O
• BRN： 2055333

Computed Properties

• Exact Mass: 212.00700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.007
• Heavy Atom Count: 15
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Surface Charge: 0
• Topological Polar Surface Area: 129

Experimental Properties

• LogP: 2.24760
• PSA: 128.94000
• Merck: 3275
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 351.93°C (rough estimate)
• Melting Point: 164.0 to 167.0 deg-C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 208.4℃
• Color/Form: Colorless or light yellow needle like crystals
• Solubility: Soluble in alcohol \ ether and hot water, slightly soluble in cold water
• Density: 1.7333 (rough estimate)

3,4-Dinitrobenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG9140650
• Safety Term：S26;S37/39
• Safety Instruction： S36/37/39-S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

3,4-Dinitrobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%